Cas no 2918779-88-9 (ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride)

• Product Name: ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride
• CAS No: 2918779-88-9
• MF: C₁₂H₂₂ClNO₃
• MW: 263.760982990265
• CID: 6787519
• Update Time: 2025-05-23

ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride
• 1-Oxa-4-azaspiro[5.5]undecane-9-carboxylic acid, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H21NO3.ClH/c1-2-15-11(14)10-3-5-12(6-4-10)9-13-7-8-16-12;/h10,13H,2-9H2,1H3;1H
• InChI Key： VXUBBBFPOQKXMQ-UHFFFAOYSA-N
• SMILES： C(C1CCC2(OCCNC2)CC1)(=O)OCC.Cl

Additional information on ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride

Comprehensive Overview of Ethyl 1-Oxa-4-Azaspiro[5.5]Undecane-9-Carboxylate Hydrochloride (CAS No. 2918779-88-9)

Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride (CAS No. 2918779-88-9) is a specialized organic compound with a unique spirocyclic structure, combining both heterocyclic and ester functionalities. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The spirocyclic framework and ester moiety make it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride features a 1-oxa-4-azaspiro[5.5]undecane core, which is a hybrid of oxygen and nitrogen-containing heterocycles. This structural motif is increasingly explored in modern medicinal chemistry, as it offers enhanced metabolic stability and binding affinity compared to traditional linear scaffolds. Researchers are particularly interested in its potential role in addressing neurodegenerative diseases, pain management, and anti-inflammatory therapies, aligning with current trends in precision medicine and personalized healthcare.

In the context of synthetic chemistry, CAS No. 2918779-88-9 serves as a valuable building block for constructing complex molecular architectures. Its hydrochloride salt form improves solubility and handling, making it suitable for high-throughput screening and combinatorial chemistry. Recent studies highlight its utility in fragment-based drug design (FBDD), where its spirocyclic rigidity helps optimize pharmacokinetic properties. This aligns with the growing demand for AI-driven drug discovery and computational chemistry tools, which prioritize structurally diverse compounds for virtual screening.

From an industrial perspective, the compound’s scalability and stability under standard laboratory conditions make it attractive for contract research organizations (CROs) and pharmaceutical manufacturers. Its synthesis often involves multicomponent reactions or catalytic cyclization, reflecting advancements in green chemistry and sustainable synthesis. As the industry shifts toward environmentally friendly processes, ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride exemplifies how innovative molecular design can align with ESG (Environmental, Social, and Governance) goals.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, critical for regulatory compliance in drug development. The compound’s chiral centers also open avenues for asymmetric synthesis, a hot topic in chiral drug development to minimize off-target effects. This resonates with the increasing focus on stereoselective catalysis and enantiopure pharmaceuticals in academic and industrial research.

In summary, ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate hydrochloride (CAS No. 2918779-88-9) represents a cutting-edge intersection of structural innovation and practical utility. Its relevance to CNS drug development, sustainable synthesis, and computational modeling positions it as a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to contribute significantly to the next generation of therapeutic agents and advanced materials.